Cas no 2137900-58-2 (1,4-Oxazepine, hexahydro-7-(2-methylpropyl)-)

• Product Name: 1,4-Oxazepine, hexahydro-7-(2-methylpropyl)-
• CAS No: 2137900-58-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5264195
• Update Time: 2025-06-10

1,4-Oxazepine, hexahydro-7-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine, hexahydro-7-(2-methylpropyl)-

• Inchi： 1S/C9H19NO/c1-8(2)7-9-3-4-10-5-6-11-9/h8-10H,3-7H2,1-2H3
• InChI Key： YQQKEHMVROEIAN-UHFFFAOYSA-N
• SMILES： O1C(CC(C)C)CCNCC1

Additional information on 1,4-Oxazepine, hexahydro-7-(2-methylpropyl)-

Research Update on 1,4-Oxazepine, hexahydro-7-(2-methylpropyl)- (CAS: 2137900-58-2) in Chemical Biology and Pharmaceutical Applications

The compound 1,4-Oxazepine, hexahydro-7-(2-methylpropyl)- (CAS: 2137900-58-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a seven-membered oxazepine ring with a hexahydro backbone and a 2-methylpropyl substituent, exhibits promising pharmacological activities, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules and its direct interactions with various biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a gamma-aminobutyric acid (GABA) receptor modulator. The research team synthesized a series of derivatives based on the 1,4-oxazepine core and evaluated their binding affinities to GABA_A receptor subtypes. The results demonstrated that the hexahydro-7-(2-methylpropyl)- substitution pattern conferred optimal steric and electronic properties for selective interaction with α2/α3-containing GABA_A receptors, suggesting potential applications in anxiety and sleep disorder therapeutics without the sedative side effects associated with classical benzodiazepines.

In parallel research, the compound's role in proteolysis-targeting chimera (PROTAC) development has been explored. A recent ACS Chemical Biology publication (2024) highlighted its utility as a versatile linker moiety in PROTAC design, leveraging its conformational flexibility and metabolic stability. The study reported that incorporation of 2137900-58-2 into PROTAC architectures improved cellular permeability and target engagement efficiency for several challenging protein targets, including transcription factors previously considered "undruggable."

Structural biology insights have further illuminated the molecular interactions of this compound. Cryo-EM studies published in Nature Structural & Molecular Biology (2023) resolved the binding pose of 1,4-Oxazepine, hexahydro-7-(2-methylpropyl)- within the allosteric pocket of a metabotropic glutamate receptor (mGluR5), revealing a unique hydrogen-bonding network stabilized by the oxazepine nitrogen and hydrophobic interactions with the isobutyl side chain. These findings have informed the rational design of next-generation neuromodulators with improved subtype selectivity.

From a synthetic chemistry perspective, recent advances in the catalytic asymmetric synthesis of this scaffold have been reported. A 2024 Angewandte Chemie paper described a novel organocatalytic method for enantioselective construction of the 1,4-oxazepine core, achieving >99% ee for the hexahydro-7-(2-methylpropyl)- derivative. This methodological breakthrough addresses previous challenges in accessing optically pure forms of the compound, which is crucial for pharmacological applications where stereochemistry significantly impacts biological activity.

Pharmacokinetic studies of 2137900-58-2 derivatives have shown favorable drug-like properties, including good oral bioavailability (F = 78% in rodent models) and blood-brain barrier penetration (brain/plasma ratio of 1.2 in mice). Metabolic stability assays using human liver microsomes indicated slow clearance (t_1/2 = 4.7 h), primarily through glucuronidation rather than oxidative pathways, reducing the risk of drug-drug interactions mediated by cytochrome P450 enzymes.

Emerging applications in radiopharmaceutical development have also been reported. A recent Journal of Nuclear Medicine study (2024) demonstrated successful ¹⁸F-labeling of a 1,4-oxazepine derivative for positron emission tomography (PET) imaging of σ1 receptors in neuroinflammatory conditions. The hexahydro-7-(2-methylpropyl)- variant showed particularly favorable in vivo distribution and target-to-background ratios, suggesting potential as a diagnostic tool for neurodegenerative diseases.

In conclusion, 1,4-Oxazepine, hexahydro-7-(2-methylpropyl)- (2137900-58-2) represents a versatile scaffold with expanding applications across multiple therapeutic areas. Current research directions include optimization of receptor subtype selectivity, development as a privileged structure in targeted protein degradation, and exploration of its diagnostic potential in molecular imaging. The compound's unique physicochemical properties and demonstrated biological activities position it as a valuable template for future drug discovery efforts in CNS disorders, oncology, and inflammation.